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Compound of Interest

Compound Name: 3-(213C)ethynylaniline

Cat. No.: B15088506

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Ethynylaniline, also known as 3-aminophenylacetylene, is a versatile organic compound of
significant interest in medicinal chemistry and materials science.[1] Its unique bifunctional
nature, possessing both a nucleophilic amino group and a reactive terminal alkyne, makes it a
valuable building block for the synthesis of a wide array of more complex molecules.[1][2] This
technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-ethynylaniline, complete with experimental methodologies and safety protocols,
to support its effective use in research and development.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 3-ethynylaniline are summarized in
the tables below. These properties are crucial for its handling, storage, and application in
chemical synthesis.

Table 1: General and Physical Properties of 3-Ethynylaniline
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Property Value Reference

Molecular Formula CsH7N [1103114]

Molecular Weight 117.15 g/mol [11[31[5]
Clear, colorless to light yellow

Appearance o [1][41[6]
or brown liquid

Melting Point 27 °C 3114171
92 - 93 °C at 2 mmHg[6]; 50

Boiling Point °C at 0.1 torr[3]; 240.5 °C at [1][3][4][6]
760 mmHg[4]

Density 1.04 g/cm3 [31[8]

Refractive Index 1.614-1.616 [4161071

Solubility

Insoluble in water[4][7]; Slightly
soluble in Acetonitrile,
Chloroform, DMSO, Ethyl
Acetate[4]

[417]

Vapor Pressure

0.0379 mmHg at 25 °C

[417]

Flash Point

59 °C (138.2 °F) - closed cup

[3]

Table 2: Spectroscopic Data Identifiers for 3-Ethynylaniline

Spectroscopic Data

Identifier/Reference

1H NMR

Available, confirms structure[9]

13C NMR

Data available from various sources

Mass Spectrometry (MS)

Available[10]

Infrared Spectroscopy (IR)

Data available[5]

SDBS (AIST Spectral DB) No.

18888[9][11]

Table 3: Safety and Handling Information for 3-Ethynylaniline
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Hazard Information Precautionary Measures

Flammable liquid (Category 3), Skin irritation

Category 2), Serious eye irritation (Category 2),
GHS Classification ( g y2) y” ) ( gory 2)

Specific target organ toxicity — single exposure

(Category 3)[2][5]

H226: Flammable liquid and vapor[5]; H315:
Causes skin irritation[5][9]; H319: Causes

serious eye irritation[5][9]; H335: May cause

Hazard Statements

respiratory irritation[5]

Store in a cool, dry, well-ventilated area away
from incompatible substances and sources of

Storage ignition.[3] Recommended storage temperature:
2-8°C.[4] Store under an inert gas as it is air
sensitive.[9][11]

Wear protective gloves, clothing, and eye/face
Personal Protective Equipment protection.[12] Use in a well-ventilated area and

avoid breathing vapors.[12]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
key physical properties and acquiring the spectroscopic data for 3-ethynylaniline.

Determination of Physical Properties

e Melting Point: The melting point is determined using a standard melting point apparatus. A
small, dry sample of solidified 3-ethynylaniline is packed into a capillary tube and heated at a
controlled rate. The temperature range over which the sample melts is recorded as the

melting point.

e Boiling Point: The boiling point is determined by distillation at a specific pressure. For
vacuum distillation (e.g., at 0.1 or 2 mmHg), the compound is heated in a distillation
apparatus under reduced pressure, and the temperature at which the liquid boils and its
vapor condenses is recorded.[3][6]
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Density: The density is measured using a pycnometer or a digital density meter at a specified
temperature. The mass of a known volume of the substance is determined and used to
calculate the density.

Refractive Index: The refractive index is measured using a refractometer, typically at 20°C
with the sodium D-line.[3] A drop of the liquid is placed on the prism of the refractometer, and
the refractive index is read directly from the instrument's scale.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are acquired
on an NMR spectrometer. A sample of 3-ethynylaniline is dissolved in a deuterated solvent
(e.g., CDCIs), and the spectra are recorded. The chemical shifts, coupling constants, and
integration values are analyzed to confirm the molecular structure.

Mass Spectrometry (MS): Mass spectra are obtained using a mass spectrometer, often
coupled with a gas chromatograph (GC-MS) for sample introduction and separation. The
sample is ionized, and the mass-to-charge ratio of the resulting ions is measured to
determine the molecular weight and fragmentation pattern.[10]

Infrared (IR) Spectroscopy: IR spectra are recorded using an FTIR spectrometer. A thin film
of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or an ATR
accessory is used. The spectrum is analyzed to identify the characteristic vibrational
frequencies of the functional groups present, such as the N-H stretches of the amine and the
C=C stretch of the alkyne.

Visualizations
Chemical Characterization Workflow

The following diagram illustrates a typical workflow for the physical and spectroscopic

characterization of a chemical sample like 3-ethynylaniline.
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3-Ethynylaniline Sample

Physical Tests / Physical Tests /Physical Tests |Physical Tests \Spectroscopic Tests "\ Spectroscopic Tests Spectroscopic Tests

Melting Point Boiling Point Density Refractive Index NMR (tH, 3C) Mass Spectrometry IR Spectroscopy

Physical perty Analysi ctroscopic Analysis

\

Data Interpretation

\ 4

Technical Report Generation

Data Analysis and Reporting

Figure 1. General Workflow for Chemical Characterization

Click to download full resolution via product page
Caption: Figure 1. General Workflow for Chemical Characterization

This guide provides essential data and procedural outlines for the handling and
characterization of 3-ethynylaniline. For more detailed information, including specific instrument
parameters and advanced analytical techniques, researchers should consult the primary
literature and relevant analytical chemistry resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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